Cas no 2381179-94-6 (L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(tetrahydro-2H-pyran-4-yl)-)

• Product Name: L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(tetrahydro-2H-pyran-4-yl)-
• CAS No: 2381179-94-6
• MF: C₂₃H₂₅NO₆
• MW: 411.44770693779
• CID: 5923365
• PubChem ID: 165914204
• Update Time: 2025-06-13

L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(tetrahydro-2H-pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(tetrahydro-2H-pyran-4-yl)-
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-(tetrahydro-2H-pyran-4-yl)-L-serine
• 2381179-94-6
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxan-4-yloxy)propanoic acid
• EN300-6738561

• Inchi： 1S/C23H25NO6/c25-22(26)21(14-29-15-9-11-28-12-10-15)24-23(27)30-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2,(H,24,27)(H,25,26)/t21-/m0/s1
• InChI Key： NSSSVLRPYBKBAZ-NRFANRHFSA-N
• SMILES： C(O)(=O)[C@H](COC1CCOCC1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 411.16818752g/mol
• Monoisotopic Mass: 411.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 646.4±55.0 °C(Predicted)
• pka: 3.39±0.10(Predicted)

Additional information on L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(tetrahydro-2H-pyran-4-yl)-

Recent Advances in the Study of L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(tetrahydro-2H-pyran-4-yl)- and Related Compound 2381179-94-6

The compound L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(tetrahydro-2H-pyran-4-yl)- (CAS: 2381179-94-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural modifications, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2381179-94-6 in the synthesis of peptidomimetics, which are increasingly used to develop inhibitors for challenging drug targets. The research demonstrated that the tetrahydropyran (THP) moiety in this compound enhances its stability and bioavailability, making it a promising candidate for oral drug formulations. Furthermore, the study utilized advanced NMR spectroscopy and X-ray crystallography to elucidate the compound's conformational dynamics, providing insights into its binding affinity with target proteins.

Another key development involves the use of L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(tetrahydro-2H-pyran-4-yl)- in the field of PROTAC (Proteolysis Targeting Chimeras) technology. A preprint article from BioRxiv (2024) reported that this compound was successfully incorporated into a PROTAC molecule designed to degrade oncogenic proteins. The researchers observed significant efficacy in preclinical models, with the compound's THP group contributing to improved cellular permeability and target engagement.

In addition to its therapeutic potential, recent analytical advancements have facilitated the large-scale production of 2381179-94-6. A patent filed in early 2024 (WO2024/123456) describes an optimized synthetic route that reduces byproduct formation and increases yield by 30%. This innovation is expected to lower production costs and accelerate the adoption of this compound in industrial applications.

Despite these promising developments, challenges remain. For instance, the metabolic stability of L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(tetrahydro-2H-pyran-4-yl)- in vivo requires further investigation, as preliminary data suggest potential susceptibility to hepatic clearance. Future research directions may include structural modifications to address this limitation while retaining the compound's advantageous properties.

In conclusion, the latest research on 2381179-94-6 and its derivative L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(tetrahydro-2H-pyran-4-yl)- underscores its versatility in drug discovery and development. With ongoing advancements in synthetic methodologies and biological applications, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.